molecular formula C12H18N2 B1300322 2-(Cyclohexylaminomethyl)pyridine CAS No. 68339-45-7

2-(Cyclohexylaminomethyl)pyridine

Cat. No. B1300322
CAS RN: 68339-45-7
M. Wt: 190.28 g/mol
InChI Key: KUBDCHSZNMFKFV-UHFFFAOYSA-N
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Description

2-(Cyclohexylaminomethyl)pyridine is a biochemical used for proteomics research . Its molecular formula is C12H18N2 and has a molecular weight of 190.29 .


Molecular Structure Analysis

The molecular structure of 2-(Cyclohexylaminomethyl)pyridine is represented by the formula C12H18N2 . The compound is a liquid at 20 degrees Celsius .


Physical And Chemical Properties Analysis

2-(Cyclohexylaminomethyl)pyridine is a liquid at 20 degrees Celsius . It has a specific gravity of 1.01 and a refractive index of 1.53 . The compound is air sensitive and should be stored under inert gas .

Scientific Research Applications

Anti-Inflammatory Agent Synthesis

2-(Cyclohexylaminomethyl)pyridine: is utilized in the synthesis of pyrimidine derivatives, which have been shown to exhibit potent anti-inflammatory effects . These compounds are important for developing new medications that can inhibit the expression and activities of vital inflammatory mediators like prostaglandin E2, inducible nitric oxide synthase, and tumor necrosis factor-α.

Catalysis in Chemical Synthesis

This compound serves as a building block in the preparation of pyridine derivatives using magnetically recoverable nano-catalysts . These catalysts are advantageous due to their high surface area, simple preparation, and the ability to be easily separated from the reaction medium, making them valuable in sustainable chemistry practices.

C–H Functionalization

In the field of organic synthesis, 2-(Cyclohexylaminomethyl)pyridine is involved in the C–H functionalization of pyridines. This process is crucial for modifying pyridine rings to introduce new functional groups, thereby expanding the utility of pyridine derivatives in various chemical reactions .

Medicinal Chemistry

The pyridine moiety of 2-(Cyclohexylaminomethyl)pyridine plays a significant role in medicinal chemistry. It acts as a scaffold in the design of BACE1 inhibitors, which are potential therapeutic agents for treating Alzheimer’s disease . The pyridine ring’s basicity, water solubility, and hydrogen bond-forming ability make it an excellent candidate for drug development.

Heterocyclic Building Blocks

As a non-halogenated heterocyclic building block, 2-(Cyclohexylaminomethyl)pyridine is used in the synthesis of various heterocyclic compounds. These compounds are essential in the development of new materials and pharmaceuticals due to their diverse biological activities .

Research and Development

This compound is also pivotal in research and development within the chemical industry. It is used for experimental and research purposes to explore new reactions, synthesize novel compounds, and develop advanced materials with potential applications in various fields .

Safety and Hazards

2-(Cyclohexylaminomethyl)pyridine can cause skin irritation and serious eye irritation . Protective measures such as wearing gloves, eye protection, and face protection are recommended when handling this compound .

properties

IUPAC Name

N-(pyridin-2-ylmethyl)cyclohexanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18N2/c1-2-6-11(7-3-1)14-10-12-8-4-5-9-13-12/h4-5,8-9,11,14H,1-3,6-7,10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KUBDCHSZNMFKFV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)NCC2=CC=CC=N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H18N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20988275
Record name N-[(Pyridin-2-yl)methyl]cyclohexanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20988275
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

190.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

68601-49-0, 68339-45-7
Record name N-[(Pyridin-2-yl)methyl]cyclohexanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20988275
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-(Cyclohexylaminomethyl)pyridine
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